3-cyclohexyl-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide

• IUPAC Name: 3-cyclohexyl-N-[4-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)amino]phenyl]propanamide
• InChI: InChI=1S/C24H33N5O/c1-18-17-22(29-15-5-6-16-29)28-24(25-18)27-21-12-10-20(11-13-21)26-23(30)14-9-19-7-3-2-4-8-19/h10-13,17,19H,2-9,14-16H2,1H3,(H,26,30)(H,25,27,28)
• InChI Key: QBPPONPMJQRHQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)CCC3CCCCC3)N4CCCC4
• Molecular Formula: C24H33N5O
• Molecular Weight: 407.6 g/mol

Description

The compound “3-cyclohexyl-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide” is a complex organic molecule that contains a cyclohexyl group, a pyrimidin-2-yl group, a pyrrolidin-1-yl group, and a propanamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the attachment of the cyclohexyl and propanamide groups, and the incorporation of the pyrrolidin-1-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclohexyl group would provide a cyclic structure, the pyrimidine ring would contribute a planar aromatic ring, and the propanamide group would introduce polarity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the pyrimidine ring might undergo reactions typical of aromatic compounds, while the propanamide group could participate in reactions involving the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups could make it soluble in polar solvents, and the aromatic ring might contribute to its UV/Vis absorption properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, it might interact with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action.